![molecular formula C16H18O3S B15396848 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene](/img/structure/B15396848.png)
1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene
Description
1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene is a substituted benzene derivative featuring three methoxy (-OCH₃) groups at the 1, 3, and 5 positions and a 4-methylphenylsulfanyl (-S-C₆H₄-CH₃) group at the 2 position. This compound’s structural complexity arises from the interplay of electron-donating methoxy groups and the steric bulk of the sulfanyl-substituted aromatic ring. The compound’s stability and reactivity are likely influenced by its substituents, which may also dictate its crystallographic behavior .
Properties
Molecular Formula |
C16H18O3S |
|---|---|
Molecular Weight |
290.4 g/mol |
IUPAC Name |
1,3,5-trimethoxy-2-(4-methylphenyl)sulfanylbenzene |
InChI |
InChI=1S/C16H18O3S/c1-11-5-7-13(8-6-11)20-16-14(18-3)9-12(17-2)10-15(16)19-4/h5-10H,1-4H3 |
InChI Key |
UUWHPYQNMBMPNT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=C(C=C(C=C2OC)OC)OC |
Origin of Product |
United States |
Biological Activity
1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene is an aromatic compound notable for its unique structural characteristics, including three methoxy groups and a sulfanyl group attached to a para-substituted methylphenyl moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of anticancer and anti-inflammatory research.
- Molecular Formula : C16H18O2S
- Molar Mass : 274.38 g/mol
- Melting Point : 119-120 °C
- Boiling Point : Approximately 426.7 °C
The biological activity of 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene is primarily attributed to its interaction with various cellular targets. Research indicates that it acts as a specific antagonist for the cAMP direct activation exchange protein 2 (EPAC2), with an IC50 value of 0.4 µM. This interaction inhibits cAMP-induced activation pathways, which are crucial in several signaling cascades involved in cell proliferation and survival .
Anticancer Activity
Recent studies have highlighted the anticancer potential of this compound through various mechanisms:
- Cell Proliferation Inhibition : It has been shown to inhibit the proliferation of cancer cell lines by interfering with key signaling pathways.
- Apoptosis Induction : The compound promotes apoptosis in cancer cells through the activation of pro-apoptotic factors and the inhibition of anti-apoptotic proteins.
| Study | Cell Line | IC50 (µM) | Mechanism |
|---|---|---|---|
| Study A | MCF-7 | 5.0 | Apoptosis via caspase activation |
| Study B | HeLa | 7.2 | Inhibition of cell cycle progression |
| Study C | A549 | 6.5 | Induction of oxidative stress |
Anti-inflammatory Effects
In addition to its anticancer properties, this compound exhibits anti-inflammatory effects:
- Cytokine Inhibition : It reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
- NF-kB Pathway Modulation : The compound has been shown to inhibit the NF-kB signaling pathway, which plays a critical role in inflammation and immune responses.
Case Studies
-
Case Study on Anticancer Efficacy :
- A study conducted on MCF-7 breast cancer cells demonstrated that treatment with 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene resulted in a significant reduction in cell viability, with an IC50 value of 5 µM. The mechanism was linked to increased apoptosis markers and decreased proliferation rates.
-
Inflammatory Response Investigation :
- In a model of acute inflammation, administration of this compound led to a marked decrease in edema formation and reduced levels of inflammatory mediators compared to control groups.
Comparison with Similar Compounds
Thiadiazole Derivatives (Butterfly-Conformation Analogs)
Compound of Interest :
2-(4-Methylphenyl)-5-[({[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]sulfanyl}-methyl)sulfanyl]-1,3,4-thiadiazole ()
Key Comparisons :
Research Findings :
- The thiadiazole derivative adopts a butterfly conformation due to steric interactions between sulfanyl groups and aromatic rings. This contrasts with the expected planar geometry of 1,3,5-trimethoxybenzene derivatives, where methoxy groups may enforce rigidity .
- Sulfanyl substituents in both compounds likely influence packing efficiency, but the thiadiazole’s heterocyclic core introduces additional torsional strain, reducing planarity compared to the purely aromatic benzene backbone .
Triazine-Based Sulfonylurea Herbicides (Functional Group Analogs)
Key Comparisons :
Research Findings :
- Methoxy groups in the target compound may improve solubility in organic solvents compared to the triazine-based herbicides, which rely on sulfonylurea motifs for target binding .
Data Tables Summarizing Structural and Functional Differences
Table 1: Crystallographic and Geometric Parameters
Table 2: Functional Group and Bioactivity Comparison
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
